ethyl (2-aminoethyl)(methyl)phosphinate
Overview
Description
Ethyl (2-aminoethyl)(methyl)phosphinate, or EAMP, is an organophosphate compound that has been studied for its potential applications in a variety of scientific fields. EAMP is a colorless, water-soluble, and non-toxic compound that is relatively easy to synthesize, making it an attractive option for various research applications.
Scientific Research Applications
EAMP has been studied for its potential applications in various scientific fields. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a ligand in coordination chemistry. In addition, EAMP has been studied for its potential applications in biochemistry, such as in drug delivery systems and gene therapy.
Mechanism of Action
The mechanism of action of EAMP is not yet fully understood. However, it is believed to involve the binding of the compound to certain proteins, enzymes, or other molecules, which can then lead to a change in their structure and/or function. This binding is believed to be mediated by the phosphonate group of EAMP, which can interact with various biological molecules.
Biochemical and Physiological Effects
EAMP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, as well as to modulate the activity of other enzymes, such as phosphatases. In addition, EAMP has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
EAMP has several advantages for use in laboratory experiments. It is relatively easy to synthesize, is non-toxic, and is water-soluble, making it easy to work with in a laboratory setting. In addition, EAMP has been shown to be relatively stable and has a long shelf life. However, there are also some limitations to using EAMP in laboratory experiments. For example, its mechanism of action is still not fully understood, and its effects on certain biochemical and physiological processes may vary depending on the concentration.
Future Directions
There are several potential future directions for research involving EAMP. For example, further research could be conducted to better understand the mechanism of action of EAMP and its effects on various biochemical and physiological processes. In addition, studies could be conducted to explore the potential applications of EAMP in drug delivery systems and gene therapy. Finally, research could be conducted to investigate the potential use of EAMP as a catalyst in the synthesis of polymers and other materials.
Synthesis Methods
EAMP can be synthesized through a two-step reaction sequence. In the first step, a reaction between 2-aminoethanol and methyl phosphonic dichloride is carried out in the presence of a base, such as triethylamine. This reaction yields an intermediate product which is then reacted with ethyl bromide in the presence of a base to form the desired product, EAMP. The entire process can be carried out in a single pot and is relatively simple and cost-effective.
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl (2-aminoethyl)(methyl)phosphinate can be achieved through a multi-step reaction pathway involving the reaction of various starting materials.", "Starting Materials": [ "Ethyl phosphinate", "Methylamine", "2-Bromoethylamine hydrobromide", "Sodium hydride", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Ethyl phosphinate is reacted with methylamine in the presence of sodium hydride and diethyl ether to form ethyl (methyl)phosphinate.", "Step 2: Ethyl (methyl)phosphinate is then reacted with 2-bromoethylamine hydrobromide in the presence of sodium hydride and diethyl ether to form ethyl (2-bromoethyl)(methyl)phosphinate.", "Step 3: Ethyl (2-bromoethyl)(methyl)phosphinate is then reacted with sodium bicarbonate and water to form ethyl (2-aminoethyl)(methyl)phosphinate.", "Step 4: The final product is isolated and purified through filtration and recrystallization." ] } | |
CAS RN |
146498-48-8 |
Molecular Formula |
C5H14NO2P |
Molecular Weight |
151.1 |
Purity |
95 |
Origin of Product |
United States |
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